Cas no 88511-26-6 (2-iodopyridin-4-amine)

• Product Name: 2-iodopyridin-4-amine
• CAS No: 88511-26-6
• MF: C₅H₅IN₂
• MW: 220.011072874069
• MDL: MFCD08235121
• CID: 709612
• PubChem ID: 22909960
• Update Time: 2025-08-05

2-iodopyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 2-iodo-
• 2-iodopyridin-4-amine
• 2-IODO-PYRIDIN-4-YLAMINE
• 2-Iod-4-amino-pyridin
• 2-IODO-(PYRIDIN-4-YL)AMINE
• 2-iodo-[4]pyridylamine
• 2-Jod-[4]pyridylamin
• 4-Amino-2-iodopyridine
• 4-Amino-2-iod-pyridin
• 4-Pyridinamine,2-iodo
• Pyridine,4-amino-2-iodo-(6CI,7CI)
• AS-81781
• 2-iodo-4-pyridinamine
• DTXSID20628861
• SY247656
• D96556
• AKOS015967556
• PB43703
• MFCD08235121
• SCHEMBL3405082
• 88511-26-6

• MDL： MFCD08235121
• Inchi： 1S/C5H5IN2/c6-5-3-4(7)1-2-8-5/h1-3H,(H2,7,8)
• InChI Key： VSNDGPMYXVITIG-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CN=1)N

Computed Properties

• Exact Mass: 219.95000
• Monoisotopic Mass: 219.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 1.84960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-iodopyridin-4-amine

Introduction to 2-Iodopyridin-4-amine (CAS No. 88511-26-6)

2-Iodopyridin-4-amine, with the CAS number 88511-26-6, is a versatile compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom at the 1-position. The introduction of an iodine atom at the 2-position and an amino group at the 4-position imparts unique chemical and biological properties to this molecule, making it a valuable intermediate in various synthetic pathways and drug discovery processes.

The structure of 2-iodopyridin-4-amine can be represented as C₅H₅IN₃. The presence of the iodine atom provides a handle for further functionalization through various chemical reactions, such as Suzuki-Miyaura coupling, Stille coupling, and Ullmann coupling. These reactions are widely used in the synthesis of complex organic molecules, including those with potential therapeutic applications.

In recent years, 2-iodopyridin-4-amine has been extensively studied for its role in the development of novel pharmaceuticals. One notable application is in the synthesis of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have utilized this compound as a building block to synthesize inhibitors of kinases, which are key enzymes in signal transduction pathways and are often dysregulated in cancer and other diseases. A study published in the Journal of Medicinal Chemistry highlighted the use of 2-iodopyridin-4-amine-derived compounds to develop potent and selective inhibitors of the tyrosine kinase ABL1, which is implicated in chronic myeloid leukemia (CML).

Beyond its use in kinase inhibition, 2-iodopyridin-4-amine has also shown promise in the development of antiviral agents. The unique electronic properties of the pyridine ring and the iodine substituent make it an attractive scaffold for designing molecules that can interfere with viral replication processes. A recent study in Antiviral Research demonstrated that derivatives of 2-iodopyridin-4-amine exhibited significant antiviral activity against several RNA viruses, including influenza and Zika viruses.

The versatility of 2-iodopyridin-4-amine extends to its use in imaging agents and diagnostic tools. The iodine atom can be labeled with radioisotopes such as iodine-123 or iodine-131, which are commonly used in nuclear medicine for diagnostic imaging and radiotherapy. Researchers have explored the use of radiolabeled 2-iodopyridin-4-amine-based compounds for imaging specific receptors or biomarkers associated with various diseases, such as Alzheimer's disease and cancer.

In addition to its applications in drug discovery and diagnostic imaging, 2-iodopyridin-4-amine has also been investigated for its potential as a ligand in coordination chemistry. The amino group can coordinate with metal ions to form stable complexes, which have applications in catalysis and materials science. For example, a study published in Inorganic Chemistry reported the synthesis and characterization of palladium complexes containing 2-iodopyridin-4-amine, which exhibited high catalytic activity in cross-coupling reactions.

The synthetic accessibility of 2-iodopyridin-4-amine has further contributed to its widespread use in research laboratories. Various methods have been developed for its preparation, including direct iodination of 4-amino-pyridine followed by deprotection or through multistep syntheses involving functional group interconversions. These synthetic routes provide researchers with flexible options to tailor the compound for specific applications.

In conclusion, 2-Iodopyridin-4-amine (CAS No. 88511-26-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists, medicinal chemists, and pharmaceutical researchers. Ongoing research continues to uncover new applications and properties of this compound, solidifying its position as a key player in modern chemical and biomedical research.